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Introduction
(R)-MRT199665 is the R-isomer of MRT199665, a potent and ATP-competitive inhibitor of Salt-

Inducible Kinases (SIKs), with additional activity against Microtubule Affinity Regulating Kinase

(MARK) and AMP-activated Protein Kinase (AMPK). SIKs, particularly SIK2 and SIK3, have

emerged as critical regulators of cell proliferation and survival in various cancers, including

Acute Myeloid Leukemia (AML). In AML cell lines characterized by high expression of the

transcription factor Myocyte Enhancer Factor 2C (MEF2C), inhibition of SIKs by compounds

such as (R)-MRT199665 has been shown to induce cell cycle arrest and apoptosis, highlighting

a promising therapeutic avenue.

These application notes provide a detailed protocol for assessing the anti-proliferative effects of

(R)-MRT199665 on cancer cell lines, with a specific focus on MEF2C-expressing AML cells.

The protocol outlines the use of a luminescent cell viability assay (CellTiter-Glo®) to determine

the half-maximal inhibitory concentration (IC50) of the compound.
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(R)-MRT199665 exerts its anti-proliferative effects primarily through the inhibition of SIKs. In

MEF2C-driven AML, SIK3 is known to phosphorylate and inactivate Histone Deacetylase 4

(HDAC4), a co-repressor of MEF2C. By inhibiting SIK3, (R)-MRT199665 prevents the

phosphorylation of HDAC4, leading to its activation and subsequent repression of MEF2C-

mediated gene transcription. This cascade of events ultimately results in cell cycle arrest and

apoptosis.

Signaling Pathway of (R)-MRT199665 in MEF2C-Expressing AML Cells
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Caption: SIK3 inhibition by (R)-MRT199665 in AML cells.
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The inhibitory activity of (R)-MRT199665 and related compounds has been quantified against

various kinases and cell lines. The following tables summarize key data points.

Table 1: In Vitro Kinase Inhibitory Activity of MRT199665[1][2]

Kinase IC50 (nM)

MARK1 2

MARK2 2

MARK3 3

MARK4 2

AMPKα1 10

AMPKα2 10

SIK1 110

SIK2 12

SIK3 43

Table 2: Anti-proliferative Activity of SIK Inhibitors in AML Cell Lines

Compound Cell Line
MEF2C
Expression

IC50 (µM) Reference

MRT199665 OCI-AML2 High 0.215 [3]

MRT199665 MV4-11 High Not Reported [4]

YKL-05-099 MV4-11 High ~0.1 [5]

YKL-05-099 OCI-AML2 High ~0.2 [5]

Compound 7s MV4-11 High Not Reported [3]

Compound 7s OCI-AML2 High 0.215 [3]
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Experimental Protocols
This section provides a detailed protocol for a cell proliferation assay to determine the IC50 of

(R)-MRT199665 in AML cell lines. The CellTiter-Glo® Luminescent Cell Viability Assay is

recommended for its high sensitivity and simple "add-mix-measure" format.

Experimental Workflow
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Caption: Workflow for cell proliferation assay.
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Materials and Reagents
Cell Lines:

OCI-AML2 (DSMZ ACC-99)[3]

MV4-11 (ATCC CRL-9591)[3][6]

Culture Media:

For OCI-AML2: Alpha-MEM with 20% Fetal Bovine Serum (FBS)[7]

For MV4-11: Iscove's Modified Dulbecco's Medium (IMDM) with 10% FBS[6]

Reagents:

(R)-MRT199665 (or MRT199665)

DMSO (for stock solution)

CellTiter-Glo® Luminescent Cell Viability Assay kit

Phosphate-Buffered Saline (PBS)

Trypan Blue solution

Equipment:

Humidified incubator (37°C, 5% CO2)

Luminometer

Orbital shaker

Hemocytometer or automated cell counter

96-well opaque-walled plates (for luminescence)

Standard sterile cell culture equipment
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Protocol
1. Cell Culture and Seeding

1.1. Culture OCI-AML2 or MV4-11 cells in their respective complete growth media in a

humidified incubator at 37°C with 5% CO2. Maintain cell densities as recommended for each

cell line (e.g., for MV4-11, between 1x10^5 and 1x10^6 viable cells/mL)[8]. 1.2. On the day of

the assay, determine the viable cell count using a hemocytometer and Trypan Blue exclusion.

1.3. Resuspend the cells in fresh complete growth medium to a final concentration of 2 x 10^5

cells/mL. 1.4. Seed 50 µL of the cell suspension (10,000 cells) into each well of a 96-well

opaque-walled plate. Include wells with medium only for background luminescence

measurement.

2. Compound Preparation and Treatment

2.1. Prepare a 10 mM stock solution of (R)-MRT199665 in DMSO. 2.2. Perform serial dilutions

of the stock solution in complete growth medium to achieve the desired final concentrations for

the dose-response curve. A suggested starting range is 1 nM to 10 µM. 2.3. Add 50 µL of the

diluted compound to the appropriate wells of the 96-well plate containing the cells. The final

volume in each well should be 100 µL. 2.4. Include a vehicle control (DMSO at the same final

concentration as the highest compound concentration) and a no-treatment control. 2.5.

Incubate the plate for 72 hours in a humidified incubator at 37°C with 5% CO2.

3. Cell Viability Assay (CellTiter-Glo®)

3.1. After the 72-hour incubation, remove the plate from the incubator and allow it to equilibrate

to room temperature for approximately 30 minutes. 3.2. Prepare the CellTiter-Glo® reagent

according to the manufacturer's instructions. 3.3. Add 100 µL of the prepared CellTiter-Glo®

reagent to each well of the 96-well plate. 3.4. Place the plate on an orbital shaker for 2 minutes

to induce cell lysis. 3.5. Incubate the plate at room temperature for 10 minutes to stabilize the

luminescent signal. 3.6. Measure the luminescence of each well using a luminometer.

4. Data Analysis

4.1. Subtract the average background luminescence (from the medium-only wells) from all

other readings. 4.2. Normalize the data by expressing the luminescence of the treated wells as

a percentage of the vehicle control (100% viability). 4.3. Plot the percentage of cell viability
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against the log of the (R)-MRT199665 concentration. 4.4. Use a non-linear regression analysis

(e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Conclusion
This document provides a comprehensive guide for utilizing (R)-MRT199665 in cell proliferation

assays, specifically targeting AML cell lines with high MEF2C expression. The provided

protocols and background information are intended to assist researchers in the accurate

assessment of the anti-proliferative effects of this and similar SIK inhibitors. Adherence to the

detailed experimental procedures will ensure reproducible and reliable data for advancing

cancer research and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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